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Compound of Interest

Compound Name: Strontium perchlorate

CAS No.: 13450-97-0

Cat. No.: B086668

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction and Scope
Strontium perchlorate, Sr(ClO₄)₂, is a powerful oxidizing agent, a property derived from the

perchlorate anion (ClO₄⁻) where chlorine is in its highest oxidation state (+7).[1][2][3] While its

potent oxidizing capabilities are utilized in applications requiring rapid and energetic reactions,

such as pyrotechnics and rocket propellants, its use as a selective oxidizing agent in fine

chemical synthesis and drug development is exceedingly rare.[1][4][5] This is primarily due to

the high reactivity and potential for explosive decomposition of perchlorate salts, especially

when in contact with organic compounds, reducing agents, or upon heating.[3][6][7]

These notes provide a summary of the properties of strontium perchlorate, outline critical

safety protocols, and detail one of the few specific applications found in the synthetic organic

chemistry literature: its use as a catalyst in the synthesis of dihydropyrimidinones. In this

context, it is described as acting as both a strong oxidizing and dehydrating agent.[1][8][9]

Researchers should exercise extreme caution and recognize that strontium perchlorate is not

a conventional or recommended reagent for general organic oxidations.
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Physicochemical Properties and Data
Strontium perchlorate is a white, crystalline, and hygroscopic solid that is highly soluble in

water and polar organic solvents.[1][2] Its key physical and chemical properties are

summarized in the table below.

Property Value Reference

Chemical Formula Sr(ClO₄)₂ [1][2]

Molar Mass 286.51 g/mol [1][2]

Appearance White crystalline solid [1][2]

Melting Point

<100 °C (hydrated forms); 477

°C (anhydrous, decomposes

vigorously)

[1][7]

Density 2.973 g/cm³ [1]

Solubility in Water 309.7 g/100 g [1]

Solubility in Ethanol 180.7 g/100 g [1]

Solubility in Methanol 221.0 g/100 g [1]

Primary Hazard
Strong Oxidizer, Fire and

Explosion Risk
[3][6]

Application: Catalysis in Dihydropyrimidinone
Synthesis
Hydrated strontium perchlorate (Sr(ClO₄)₂·3H₂O) has been reported as an effective catalyst

for the one-pot, solvent-free synthesis of 1,4-dihydropyrimidinones (Biginelli reaction).[1][8][9]

This multicomponent reaction involves an aromatic aldehyde, a β-ketoester (like ethyl

acetoacetate), and urea. While the authors describe the catalyst as a "very strong oxidizing and

dehydrating agent," its primary role in this specific transformation appears to be that of a Lewis

acid and dehydrating agent, facilitating the key condensation steps.
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Experimental Protocol: Synthesis of
Dihydropyrimidinones
This protocol is adapted from the methodology described by Chauhan et al.[1][8][9]

Materials:

Aromatic aldehyde (e.g., benzaldehyde)

β-ketoester (e.g., ethyl acetoacetate)

Urea

Hydrated strontium perchlorate (Sr(ClO₄)₂·3H₂O), 20 mol%

Microwave synthesizer or conventional heating setup with reaction vessel

Ethanol (for recrystallization)

Procedure:

Reactant Mixture: In a suitable reaction vessel, combine the aromatic aldehyde (1.0 mmol),

ethyl acetoacetate (1.0 mmol), urea (1.5 mmol), and hydrated strontium perchlorate (0.20

mmol, 20 mol%).

Reaction Conditions:

Microwave Irradiation: Place the vessel in a microwave synthesizer and irradiate at a

suitable power level (e.g., 300-500 W) for 1-4 minutes. Monitor the reaction progress by

thin-layer chromatography (TLC).

Conventional Heating: Alternatively, heat the mixture at 80-100 °C, monitoring by TLC until

the starting materials are consumed.

Work-up and Isolation:

After completion, cool the reaction mixture to room temperature.
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Add cold water to the solidified mixture and stir vigorously.

Collect the precipitated solid product by vacuum filtration.

Wash the solid with cold water to remove any remaining catalyst and unreacted urea.

Purification:

Recrystallize the crude product from hot ethanol to obtain the pure 1,4-

dihydropyrimidinone.

Dry the purified crystals under vacuum.

Quantitative Data: Reaction Yields
The strontium perchlorate-catalyzed synthesis of dihydropyrimidinones provides moderate to

excellent yields for a variety of substituted aromatic aldehydes.[1][9]

Aldehyde Substituent Reaction Time (Microwave) Yield (%)

H 2.0 min 95

4-CH₃ 2.5 min 92

4-OCH₃ 3.0 min 90

4-Cl 1.5 min 96

4-NO₂ 1.0 min 98

3-NO₂ 1.5 min 94

Data adapted from Chauhan, D. et al., Current Organic Synthesis, 2024.[8]

Visualizations: Workflows and Hazard Relationships
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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